Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride

• IUPAC Name: ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate;hydrochloride
• InChI: InChI=1S/C7H11F2NO3.ClH/c1-2-13-5(11)7(8,9)6(12)3-10-4-6;/h10,12H,2-4H2,1H3;1H
• InChI Key: NPWQMOLEFLZVNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1(CNC1)O)(F)F.Cl
• Molecular Formula: C7H12ClF2NO3
• Molecular Weight: 231.62 g/mol
• CAS RN: 2171986-75-5

Description

Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in water and other polar solvents. This compound has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Mechanism of Action

The mechanism of action of Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the formation of beta-amyloid plaques in Alzheimer's disease.
Biochemical and physiological effects:
Studies have shown that Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride can induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. It has also been shown to have neuroprotective effects and can reduce the formation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride is its potent antitumor activity and neuroprotective effects. However, the compound has some limitations when it comes to lab experiments. It is a highly reactive compound that requires careful handling and storage. It is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to study its mechanism of action in more detail to better understand how it works at the molecular level. Additionally, future studies could focus on developing more efficient synthesis methods for the compound to reduce its cost and increase its availability. Finally, the compound could be studied for its potential use in other fields, such as materials science or environmental science.

Synthesis Methods

Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride can be synthesized through a multistep process that involves the use of various reagents and catalysts. The synthesis process starts with the reaction of ethyl 2,2-difluoro-2-oxoacetate with hydroxylamine hydrochloride to form ethyl 2,2-difluoro-2-(hydroxyamino)acetate. This intermediate is then reacted with ethyl chloroformate in the presence of triethylamine to form ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate. Finally, the product is treated with hydrochloric acid to obtain the hydrochloride salt of the compound.

Scientific Research Applications

Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. It has been shown to have potent antitumor activity and has also been studied for its potential use in the treatment of Alzheimer's disease.